Cas no 763-57-5 (N-carbamoyl-3-oxo-butanamide)

N-carbamoyl-3-oxo-butanamide structure
N-carbamoyl-3-oxo-butanamide structure
Product Name:N-carbamoyl-3-oxo-butanamide
CAS No:763-57-5
MF:C5H8N2O3
MW:144.128621101379
CID:578158
PubChem ID:69812
Update Time:2025-04-19

N-carbamoyl-3-oxo-butanamide Chemical and Physical Properties

Names and Identifiers

    • N-carbamoyl-3-oxo-butanamide
    • N-(aminocarbonyl)-3-oxobutyramide
    • N-carbamoyl-3-oxobutanamide
    • acetoacetylurea
    • NS00037775
    • SCHEMBL3409286
    • DTXSID40227173
    • 763-57-5
    • AKOS006337847
    • EINECS 212-111-3
    • Inchi: 1S/C5H8N2O3/c1-3(8)2-4(9)7-5(6)10/h2H2,1H3,(H3,6,7,9,10)
    • InChI Key: XSTSHBWKUKSVEP-UHFFFAOYSA-N
    • SMILES: O=C(CC(C)=O)NC(N)=O

Computed Properties

  • Exact Mass: 144.05354
  • Monoisotopic Mass: 144.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 89.3Ų

Experimental Properties

  • PSA: 89.26
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